Cas no 2228555-04-0 (4-(6-chloro-2-methoxypyridin-3-yl)butan-1-amine)

• Product Name: 4-(6-chloro-2-methoxypyridin-3-yl)butan-1-amine
• CAS No: 2228555-04-0
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• CID: 6588061
• PubChem ID: 165803195
• Update Time: 2025-05-24

4-(6-chloro-2-methoxypyridin-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(6-chloro-2-methoxypyridin-3-yl)butan-1-amine
• EN300-1993889
• 2228555-04-0

• Inchi： 1S/C10H15ClN2O/c1-14-10-8(4-2-3-7-12)5-6-9(11)13-10/h5-6H,2-4,7,12H2,1H3
• InChI Key： PSVIOPORGOYRFH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)CCCCN

Computed Properties

• Exact Mass: 214.0872908g/mol
• Monoisotopic Mass: 214.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.1Ų

Additional information on 4-(6-chloro-2-methoxypyridin-3-yl)butan-1-amine

Introduction to 4-(6-chloro-2-methoxypyridin-3-yl)butan-1-amine (CAS No. 2228555-04-0)

4-(6-chloro-2-methoxypyridin-3-yl)butan-1-amine (CAS No. 2228555-04-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, featuring a pyridine core with chloro and methoxy substituents, combined with a butanamidine side chain, presents a unique structural framework that is highly versatile for medicinal chemistry applications.

The molecular structure of 4-(6-chloro-2-methoxypyridin-3-yl)butan-1-amine encompasses key pharmacophoric elements that are widely recognized for their potential biological activity. The pyridine ring, particularly when substituted with electron-withdrawing groups such as chlorine, enhances the compound's ability to interact with biological targets. Specifically, the 6-chloro and 2-methoxy substituents play crucial roles in modulating the electronic properties of the ring, thereby influencing its binding affinity and selectivity towards various enzymes and receptors.

The butanamidine moiety at the amine position introduces a polar and basic character to the molecule, which is often exploited to enhance solubility and binding interactions in biological systems. This structural feature makes 4-(6-chloro-2-methoxypyridin-3-yl)butan-1-amine a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecules that can modulate inflammatory pathways, particularly those involving cytokine signaling and immune response regulation. The pyridine derivatives, including compounds like 4-(6-chloro-2-methoxypyridin-3-yl)butan-1-amine, have shown considerable promise in this regard. Studies have demonstrated that such derivatives can interact with key enzymes involved in inflammatory cascades, potentially leading to the development of treatments for chronic inflammatory diseases.

One of the most compelling aspects of 4-(6-chloro-2-methoxypyridin-3-yl)butan-1-amine is its potential as a scaffold for drug design. The presence of both electrophilic and nucleophilic centers allows for diverse chemical modifications, enabling medicinal chemists to fine-tune its biological properties. For instance, further functionalization of the amine group or the pyridine ring could lead to compounds with enhanced potency or selectivity against specific therapeutic targets.

Recent advances in computational chemistry have also facilitated the rapid screening of virtual libraries containing analogs of 4-(6-chloro-2-methoxypyridin-3-yl)butan-1-amine. These computational approaches have helped identify novel structural motifs that could improve pharmacokinetic profiles or reduce off-target effects. Such high-throughput virtual screening methods are becoming increasingly integral to modern drug discovery pipelines.

The synthesis of 4-(6-chloro-2-methoxypyridin-3-ybutsn-butbaminen) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps typically include nucleophilic substitution reactions at the pyridine ring followed by amide bond formation. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have significantly improved the efficiency and scalability of producing this compound.

The pharmacological profile of 4-(6-chloro-oxtompyrinidinbuthn-butaminen) is still under active investigation, but preliminary studies suggest that it may exhibit anti-inflammatory properties by inhibiting key enzymes such as Janus kinases (JAKs). JAKs are critical mediators of cytokine signaling and are implicated in various inflammatory and autoimmune disorders. By targeting these enzymes, compounds like 4-(6-chloro-oxtompyrinidinbuthn-butaminen) could offer a new therapeutic strategy for conditions such as rheumatoid arthritis or inflammatory bowel disease.

In addition to its potential anti-inflammatory activity, this compound may also interact with other biological targets relevant to metabolic diseases or cancer. The pyridine scaffold is known to be a privileged structure in drug discovery, often found in molecules with diverse biological activities. Further exploration of 4-(6-chloro-oxtompyrinidinbuthn-butaminen) could uncover additional therapeutic applications beyond inflammation.

The development of novel pharmaceutical agents relies heavily on robust analytical techniques to characterize compound purity and stability. For 4-(6-chloro-oxtompyrinidinbuthn-butaminen), techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for confirming molecular structure and assessing sample quality.

As research continues to evolve, interdisciplinary approaches combining experimental chemistry with computational modeling will be crucial for maximizing the therapeutic potential of compounds like 4-(6-chloro-oxtompyrinidinbuthn-butaminen). By leveraging both experimental data and predictive simulations, researchers can accelerate the discovery process and bring new treatments to patients more efficiently.

In conclusion,4-(6-chloro-oxtompyrinidinbuthn-butaminen) (CAS No. 2228555_04_0) represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutic agents targeting inflammation-related diseases. With continued research and innovation, 4_(6_chlro_2_mthx_pyrind_but_amnen) has the potential to contribute significantly to advancements in medicine.